Cas no 207512-05-8 (13-Octadecenamide, (13Z)-)

• Product Name: 13-Octadecenamide, (13Z)-
• CAS No: 207512-05-8
• MF: C₁₈H₃₅NO
• MW: 281.476605653763
• CID: 1395981
• PubChem ID: 54173371
• Update Time: 2025-04-20

13-Octadecenamide, (13Z)- Chemical and Physical Properties

Names and Identifiers

• 13-Octadecenamide, (13Z)-
• octadec-13-enamide
• DTXSID10709517
• 207512-05-8

• Inchi： 1S/C18H35NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h5-6H,2-4,7-17H2,1H3,(H2,19,20)
• InChI Key： OWOIMEMRPJDTDU-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCC=CCCCC)N

Computed Properties

• Exact Mass: 281.27205
• Monoisotopic Mass: 281.271864740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.6
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09